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Compound of Interest |

Compound Name: 3'-piperazine-6-BIO
Cat. No.: B1191746
Get Quote
\ J

For researchers, scientists, and drug development professionals, a deep understanding of the
compounds they handle is paramount, not only for experimental success but for personal and
environmental safety. This guide provides essential, immediate safety and logistical information
for the handling of 3'-piperazine-6-BlIO, a potent glycogen synthase kinase-3 (GSK-3) inhibitor.
[11[2][3][4][5] By providing procedural, step-by-step guidance, this document aims to be the
preferred source for laboratory safety and chemical handling, fostering a culture of safety and
trust.

Understanding the Risks: Hazard Identification

3'-piperazine-6-BIlO, also known as 6-Bromoindirubin-3'-oxime (BIO)[6], is a potent kinase
inhibitor that requires careful handling. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), this compound is classified with the following
hazards:

o Skin Irritation (H315): Causes skin irritation.[6]
e Eye Irritation (H319): Causes serious eye irritation.[6]

e Respiratory Irritation (H335): May cause respiratory irritation.[6]
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While one source suggests it is not a hazardous substance according to Regulation (EC) No.
1272/2008, it is crucial to handle it with the appropriate precautions due to its biological activity
and the potential for irritation.[7]

Core Directive: Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is non-negotiable when working with
3'-piperazine-6-BIO to minimize exposure and ensure personal safety. The following table

summarizes the recommended

PPE.

Body Part Recommended Protection Specifications
Eyes Safety glasses with side Must be worn to protect from
shields or safety goggles. splashes.
Nitrile gloves are a suitable
option. One pair should be
Chemical-resistant gloves worn under the lab coat cuff
Hands (double gloving is and the second pair over the
recommended). cuff. Gloves should be
changed immediately if
damaged or contaminated.[8]
Gowns should be worn during
) ) all activities involving the
Impervious clothing, such as a ] ]
Body compound, including

lab coat or gown.

compounding, administration,

and waste disposal.[8][9]

Respiratory

NIOSH-approved respirator
(e.g., N95).

Recommended when there is
a risk of generating airborne
powder or aerosols, or when
handling the compound
outside of a certified chemical
fume hood.[8][10]

Operational Plan: Handling and Disposal

Handling:
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» Ventilation: All work with 3'-piperazine-6-BIO should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[10][11][12]

o Avoidance of Dust and Aerosols: Procedures that could generate dust or aerosols should be
minimized. If unavoidable, appropriate respiratory protection is mandatory.[10][13]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before breaks, and at the end of the workday.[10][14][15] Do not eat, drink, or
smoke in laboratory areas.[15]

Storage:

» Container: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[10][14]
[16]

e Environment: Protect from light and moisture.[11][14][16]
Disposal:

o Waste: Dispose of 3'-piperazine-6-BIO and any contaminated materials as hazardous
chemical waste in accordance with local, state, and federal regulations.[10][11][15] Do not
allow the substance to be released into the environment.[10][13]

Emergency Procedures: In Case of Exposure

Immediate and appropriate action is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10][14]
[17]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.[10][14][17]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[10][14]
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 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Wash out mouth with water. Seek
immediate medical attention.[10][14]

Visualizing the Workflow: PPE Selection and Use

The following diagram illustrates the decision-making process and workflow for the proper
selection and use of PPE when handling 3'-piperazine-6-BIO.
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Preparation Phase

Start: Handling 3'-piperazine-6-BIO

Assess Risk of Exposure
(e.g., solid, solution, potential for aerosolization)

Select Appropriate PPE based on Risk Assessment

Donning‘ﬁequence

1. Don Lab Coat/Gown

2. Don First Pair of Gloves (under cuff)

3. Don Respirator (if required)

4. Don Eye Protection

5. Don Second Pair of Gloves (over cuff)

Handling ‘;z Disposal

G’erform Experimental Work in a Fume HOO(D

:

@ispose of Waste in Designated Hazardous Waste Containea

Doffing Sequence (t(; 'avoid contamination)

1. Remove Outer Gloves

2. Remove Gown

3. Remove Eye Protection

4. Remove Respirator

5. Remove Inner Gloves

6. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A workflow diagram for the selection and use of Personal Protective Equipment (PPE)
when handling 3'-piperazine-6-BIO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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